N-(4-(N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)isobutyramide

• IUPAC Name: N-[4-[[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]sulfamoyl]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C25H33N3O5S/c1-16(2)14-28-21-12-9-19(13-22(21)33-15-25(5,6)24(28)30)27-34(31,32)20-10-7-18(8-11-20)26-23(29)17(3)4/h7-13,16-17,27H,14-15H2,1-6H3,(H,26,29)
• InChI Key: LRZWIJPZGRJNSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)NC(=O)C(C)C)OCC(C1=O)(C)C
• Molecular Formula: C25H33N3O5S
• Molecular Weight: 487.6 g/mol

Description

N-(4-(N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)isobutyramide is a useful research compound. Its molecular formula is C25H33N3O5S and its molecular weight is 487.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Compounds with oxazepine heterocyclic hybrids have been synthesized, showcasing applications in creating novel chemical entities with potential therapeutic or material applications. The synthesis processes often involve multistep reactions, demonstrating the compound's role in developing new synthetic methodologies or understanding chemical reaction mechanisms (Almansour et al., 2016).

Optical and Electronic Properties

• The study of oxazepine derivatives has extended into the investigation of their optical and electronic properties. For instance, nonlinear optical (NLO) properties of certain compounds have been explored through computational studies, indicating potential applications in materials science and optoelectronics (Almansour et al., 2016).

Biological Activity

• Some derivatives of similar structural families have been synthesized and evaluated for their biological activities, such as antibacterial properties. This suggests potential pharmaceutical applications for compounds with this structural motif (Kadian et al., 2012).

Material Science

• The creation of new materials with specific properties is another area of application. The synthesis and characterization of compounds with oxazepine cores can lead to materials with unique properties useful in various technological applications (Yeap et al., 2010).